Cas no 17547-79-4 ((4-Oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-3-yl)acetic Acid)

• Product Name: (4-Oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-3-yl)acetic Acid
• CAS No: 17547-79-4
• MF: C₁₁H₁₁NO₃S
• MW: 237.274941682816
• MDL: MFCD01416244
• CID: 122401
• PubChem ID: 580528
• Update Time: 2025-05-26

(4-Oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-3-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 1,5-Benzothiazepine-3-aceticacid, 2,3,4,5-tetrahydro-4-oxo-
• 2-(4-oxo-3,5-dihydro-2H-1,5-benzothiazepin-3-yl)acetic acid
• (4-Oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-3-yl)acetic acid
• 1,5-Benzothiazepine-3-aceticacid,2,3,4,5-tetrahydro-4-oxo
• Benzo[b]perhydrothiazepin-4-one-3-acetic acid
• 2-(4-keto-3,5-dihydro-2H-1,5-benzothiazepin-3-yl)acetic acid
• 2-(4-oxo-3,5-dihydro-2H-1,5-benzothiazepin-3-yl)ethanoic acid
• (4-Oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-3-yl)acetic Acid

• MDL： MFCD01416244
• Inchi： 1S/C11H11NO3S/c13-10(14)5-7-6-16-9-4-2-1-3-8(9)12-11(7)15/h1-4,7H,5-6H2,(H,12,15)(H,13,14)
• InChI Key： VCSCQLDBPVHQPW-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2NC(C(CC(=O)O)C1)=O

Computed Properties

• Exact Mass: 237.04600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 91.70000
• LogP: 1.95970

Additional information on (4-Oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-3-yl)acetic Acid

(4-Oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-3-yl)acetic Acid (CAS No. 17547-79-4): A Comprehensive Overview

(4-Oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-3-yl)acetic Acid (CAS No. 17547-79-4) is a significant compound in the field of medicinal chemistry and pharmacology. This compound belongs to the class of benzothiazepines, which are known for their diverse biological activities and therapeutic potential. The chemical structure of (4-Oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-3-yl)acetic Acid features a benzothiazepine ring system with a carboxylic acid functional group attached to the 3-position of the ring. This unique structural arrangement contributes to its pharmacological properties and makes it an interesting target for drug development.

The benzothiazepine scaffold is well-known for its calcium channel blocking activity, which has been extensively studied for its potential in treating cardiovascular diseases such as hypertension and angina pectoris. Recent research has also explored the broader biological activities of compounds within this class, including their anti-inflammatory, anti-cancer, and neuroprotective properties. The specific structure of (4-Oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-3-yl)acetic Acid has been shown to exhibit potent calcium channel blocking activity, making it a promising candidate for further investigation in these areas.

In terms of chemical synthesis, (4-Oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-3-yl)acetic Acid can be prepared through various synthetic routes. One common approach involves the condensation of a suitable thioamide with an appropriate aldehyde or ketone followed by cyclization and oxidation steps. The synthetic process can be optimized to achieve high yields and purity levels, which are crucial for both research and pharmaceutical applications. The availability of efficient synthetic methods has facilitated the exploration of this compound in various preclinical and clinical studies.

Recent studies have highlighted the potential therapeutic applications of (4-Oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-3-yl)acetic Acid. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that (4-Oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-3-yl)acetic Acid could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, (4-Oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-3-yl)acetic Acid has also shown promise in cancer research. A study published in Cancer Research reported that this compound selectively inhibits the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. The selective nature of this inhibition makes it an attractive candidate for developing targeted cancer therapies with reduced side effects compared to traditional chemotherapeutic agents.

The neuroprotective effects of (4-Oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-3-yl)acetic Acid have also been investigated. Research published in Neuropharmacology demonstrated that this compound can protect neurons from oxidative stress-induced damage by modulating calcium ion homeostasis and reducing reactive oxygen species (ROS) levels. These findings suggest that (4-Oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-3-yl)acetic Acid could be beneficial in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Clinical trials are currently underway to evaluate the safety and efficacy of (4-Oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-3-yl)acetic Acid in various therapeutic settings. Preliminary results from phase I trials have shown that this compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These promising findings have paved the way for further clinical development and potential approval as a new therapeutic agent.

In conclusion,(4-Oxo-2,3,4，5-tetrahydro -1， 5 -benzothia z epin - 3 - yl ) acetic acid strong > (CAS No . 17 5 47 - 79 - 4 ) is a multifunctional compound with a wide range of biological activities . Its unique chemical structure , combined with its potent pharmacological properties , makes it an attractive target for drug development . Ongoing research continues to uncover new applications for this compound , highlighting its potential as a valuable therapeutic agent in various medical fields . p >